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Compound of Interest

Compound Name: Strontium formate

Cat. No.: B1222629 Get Quote

Essential Safety and Handling Guide for Strontium
Formate
Disclaimer: A specific Safety Data Sheet (SDS) for strontium formate (CAS No. 592-89-2) is

not readily available in public databases. The following guidance is based on the known

properties of strontium formate, general safety protocols for handling strontium compounds,

and the specific safety data for sodium formate, a chemically similar compound. This

information should be used as a supplement to, not a replacement for, a comprehensive risk

assessment conducted by qualified personnel.

Strontium formate (Sr(HCOO)₂) is a white, crystalline, water-soluble solid.[1][2] While it has

not been officially classified for its hazards, it is essential to handle it with care to minimize

potential risks in a laboratory setting. This guide provides essential safety and logistical

information for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

strontium formate, based on best practices for handling chemical powders.
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PPE Category Recommended Equipment

Eye Protection
Chemical safety goggles or a face shield to

protect against dust particles.

Hand Protection
Chemically resistant gloves (e.g., nitrile or

neoprene).

Body Protection
A laboratory coat or chemical-resistant apron to

protect against spills.

Respiratory

A NIOSH-approved respirator with a particulate

filter is recommended, especially when handling

large quantities or when there is a potential for

dust generation in poorly ventilated areas.

Operational Plan for Handling Strontium Formate
This section provides a step-by-step guide for the safe handling of strontium formate in a

laboratory environment.

Preparation and Engineering Controls
Ventilation: Work in a well-ventilated area. The use of a fume hood or other local exhaust

ventilation is recommended to minimize inhalation of dust.

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible in the immediate work area.

Work Area: Designate a specific area for handling strontium formate. Keep the area clean

and free of clutter.

Handling Procedures
Avoid Dust Formation: Handle the compound gently to avoid generating dust. Use a scoop or

spatula for transferring the powder.

Personal Hygiene: Wash hands thoroughly with soap and water after handling strontium
formate and before eating, drinking, or smoking.
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Avoid Contact: Prevent contact with eyes, skin, and clothing. In case of contact, follow the

first aid measures outlined below.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

water. Seek medical attention if irritation develops.

Inhalation: If dust is inhaled, move the individual to fresh air. If breathing is difficult, provide

oxygen and seek medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink one or two glasses of water. Seek immediate medical attention.

Storage
Container: Store in a tightly sealed, properly labeled container.

Conditions: Keep in a cool, dry place away from incompatible materials such as strong

oxidizing agents.
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Workflow for Safe Handling of Strontium Formate
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Caption: A logical workflow for the safe handling of strontium formate.
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Disposal Plan
Dispose of strontium formate waste in accordance with all applicable federal, state, and local

environmental regulations.

Waste Collection: Collect waste strontium formate and any contaminated materials (e.g.,

paper towels, gloves) in a designated, labeled, and sealed container.

Chemical Waste Disposal: Do not dispose of strontium formate down the drain or in the

general trash. It should be disposed of as chemical waste through your institution's

environmental health and safety (EHS) office.

Container Disposal: Empty containers should be rinsed thoroughly with a suitable solvent

before disposal. The rinsate should be collected and treated as chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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